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Introduction
Malononitrile (CH₂(CN)₂), a versatile chemical intermediate, is utilized in the synthesis of a

wide range of products, including pharmaceuticals, dyes, and agricultural chemicals.[1] Its

reactivity, attributed to the two cyano groups, also raises pertinent questions regarding its

environmental fate and toxicological profile. This technical guide provides an in-depth analysis

of the available environmental and toxicity data for malononitrile, presenting quantitative data

in structured tables, detailing experimental methodologies for key studies, and visualizing

critical pathways and workflows.

Mammalian Toxicity
Malononitrile exhibits a high degree of acute toxicity through oral, dermal, and inhalation

routes of exposure.[2][3][4] The primary mechanism of toxicity is believed to be the in-vivo

metabolism to cyanide, which inhibits cytochrome oxidase and impairs cellular respiration.[3][4]

Quantitative Mammalian Toxicity Data
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Parameter Species Route Value Reference

LD50 Mouse Oral 19 mg/kg [2][5]

LD50 Rat Oral 14 mg/kg [3][4][6]

LD50 Rat Dermal 350 mg/kg [2][3][4][6]

LC50 Rat Inhalation 57 ppm (2 h) [4]

Experimental Protocols: Acute Toxicity Testing
Standardized protocols, such as those developed by the Organisation for Economic Co-

operation and Development (OECD), are typically employed for determining the acute toxicity

of chemical substances.

Acute Oral Toxicity (Following OECD Guideline 420: Acute Oral Toxicity - Fixed Dose

Procedure)

This method is designed to estimate the oral LD50 value. The procedure involves the following

key steps:

Animal Selection: Healthy, young adult rodents (typically rats or mice) of a single sex are

used.[7]

Housing and Acclimation: Animals are housed in suitable cages with controlled temperature,

humidity, and lighting, and are acclimated to the laboratory conditions before the study.

Dose Administration: A single dose of the test substance is administered orally via gavage.[8]

The initial dose is selected based on available information about the substance's toxicity.

Observation: Animals are observed for mortality, clinical signs of toxicity, and behavioral

changes at regular intervals for up to 14 days.[8]

Dose Adjustment: Depending on the outcome at the initial dose level, the dose for the next

group of animals is adjusted up or down.

LD50 Determination: The LD50 is determined based on the dose at which mortality is

observed.[7]
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Ecotoxicity
Malononitrile is classified as very toxic to aquatic life, with the potential for long-lasting effects

in the aquatic environment.[2][3][9] Its high water solubility facilitates its dispersal in aquatic

systems.[4]

Quantitative Ecotoxicity Data
Parameter Species Duration Value Reference

LC50

Oncorhynchus

mykiss (Rainbow

Trout)

96 h 1.48 - 1.8 mg/L [4][9]

LC50

Lepomis

macrochirus

(Bluegill Sunfish)

96 h 0.57 mg/L [4][9]

LC50

Pimephales

promelas

(Fathead

Minnow)

96 h 0.51 - 0.61 mg/L [4][9]

EC50
Daphnia magna

(Water Flea)
24 h 21.4 mg/L [10]

EC50
Daphnia magna

(Water Flea)
48 h Not specified

EC50
Algae (species

not specified)
72 h Not specified

Note: While multiple sources state that malononitrile is very toxic to aquatic life, specific EC50

values for Daphnia magna at 48 hours and for algae at 72 hours were not consistently found in

the provided search results.

Experimental Protocols: Aquatic Toxicity Testing
Fish, Acute Toxicity Test (Following OECD Guideline 203)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b047326?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Malononitrile
https://www.mdpi.com/2305-6304/11/8/672
https://pubmed.ncbi.nlm.nih.gov/37624177/
https://pdfs.semanticscholar.org/e42c/1db2d19746712752fe64f45a2501e3fbb888.pdf
https://pdfs.semanticscholar.org/e42c/1db2d19746712752fe64f45a2501e3fbb888.pdf
https://pubmed.ncbi.nlm.nih.gov/37624177/
https://pdfs.semanticscholar.org/e42c/1db2d19746712752fe64f45a2501e3fbb888.pdf
https://pubmed.ncbi.nlm.nih.gov/37624177/
https://pdfs.semanticscholar.org/e42c/1db2d19746712752fe64f45a2501e3fbb888.pdf
https://pubmed.ncbi.nlm.nih.gov/37624177/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5639361/
https://www.benchchem.com/product/b047326?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047326?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This test determines the concentration of a substance that is lethal to 50% of the test fish over

a 96-hour period.[7][11][12][13][14]

Test Organism: A recommended fish species, such as Rainbow Trout (Oncorhynchus

mykiss) or Zebrafish (Danio rerio), is used.[7]

Exposure Conditions: Fish are exposed to a series of concentrations of the test substance in

water under controlled conditions of temperature, light, and dissolved oxygen.[11] The test

can be static (water is not changed) or semi-static (water is periodically renewed).[11]

Test Concentrations: At least five concentrations in a geometric series are typically used.[12]

[14]

Observations: Mortalities and any abnormal behavioral or physiological responses are

recorded at 24, 48, 72, and 96 hours.[11][12]

LC50 Calculation: The LC50 and its 95% confidence limits are calculated from the

concentration-mortality data.[11]

Daphnia sp., Acute Immobilisation Test (Following OECD Guideline 202)

This test assesses the acute toxicity to Daphnia magna by determining the concentration that

immobilizes 50% of the daphnids in 48 hours.[15][16][17][18][19]

Test Organism: Young daphnids (less than 24 hours old) are used.[15][17]

Exposure: Daphnids are exposed to a range of concentrations of the test substance in a

defined medium for 48 hours under controlled temperature and light conditions.[15]

Immobilisation Assessment: The number of immobilized daphnids (those unable to swim) is

recorded at 24 and 48 hours.[15][18]

EC50 Calculation: The EC50 (median effective concentration for immobilization) is calculated

from the concentration-response data at 48 hours.[15][17]

Alga, Growth Inhibition Test (Following OECD Guideline 201)
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This test evaluates the effect of a substance on the growth of a selected species of freshwater

algae.[20][21][22][23][24]

Test Organism: A rapidly growing green alga, such as Pseudokirchneriella subcapitata, is

used.[21]

Exposure: Exponentially growing algal cultures are exposed to a series of concentrations of

the test substance in a nutrient-rich medium for 72 hours under continuous illumination and

controlled temperature.[20][21][22][23]

Growth Measurement: Algal growth is measured at 24, 48, and 72 hours by cell counts or

another biomass surrogate.

EC50 Calculation: The EC50 for growth inhibition is calculated by comparing the growth in

the test cultures to that of the controls.[20]

Environmental Fate and Degradation
The environmental persistence and degradation of malononitrile are key factors in assessing

its overall environmental impact.

Environmental Fate Data
Parameter Value Conditions Reference

Hydrolysis Half-life

pH 5 21.4 days 25 °C

pH 6 21.3 days 25 °C

pH 7 20.2 days 25 °C

pH 8 13.4 days 25 °C

pH 9 3.1 days 25 °C

Log Kow -0.60

Estimated Koc 11
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Biodegradation
Nitriles, in general, are known to be biodegradable through enzymatic hydrolysis, which

ultimately forms carboxylic acids and ammonia. This suggests that malononitrile has the

potential to biodegrade in the environment. The biodegradation of nitriles can proceed through

two primary enzymatic pathways:

Nitrile Hydratase and Amidase Pathway: The nitrile is first hydrated to an amide, which is

then hydrolyzed to a carboxylic acid and ammonia.

Nitrilase Pathway: The nitrile is directly hydrolyzed to a carboxylic acid and ammonia.

While specific studies detailing the complete microbial degradation pathway of malononitrile
were not found, the general pathway for aliphatic nitriles can be represented as follows:

Malononitrile
(NC-CH₂-CN)

Cyanoacetamide
(NC-CH₂-CONH₂)

 Nitrile Hydratase
(+H₂O) Malonamic Acid

(HOOC-CH₂-CONH₂)

 Amidase
(+H₂O)

Malonic Acid
(HOOC-CH₂-COOH)

 Amidase
(+H₂O)

Ammonia
(NH₃)

Click to download full resolution via product page

Caption: Proposed biodegradation pathway of malononitrile.

Visualizations
Experimental Workflow: Acute Fish Toxicity Test (OECD
203)
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Caption: General workflow for an acute fish toxicity test (OECD 203).

Logical Relationship: Environmental Fate of
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Caption: Key environmental fate processes for malononitrile.

Conclusion
Malononitrile is a highly toxic compound to both mammals and aquatic organisms. Its high

water solubility and mobility in soil indicate a potential for widespread environmental distribution

if released. While it is expected to undergo hydrolysis and biodegradation, the rates of these

processes are influenced by environmental conditions such as pH. The acute toxicity data

underscores the need for stringent control measures to prevent environmental release and

human exposure. Further research into the chronic toxicity and the specific microbial pathways

of degradation would provide a more complete understanding of the long-term environmental

and health risks associated with malononitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b047326#malononitrile-environmental-and-toxicity-
data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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